![molecular formula C18H21N3O B4061909 N-ethyl-2-(methylamino)-N-[(2E)-3-phenylprop-2-en-1-yl]nicotinamide](/img/structure/B4061909.png)
N-ethyl-2-(methylamino)-N-[(2E)-3-phenylprop-2-en-1-yl]nicotinamide
Overview
Description
N-ethyl-2-(methylamino)-N-[(2E)-3-phenylprop-2-en-1-yl]nicotinamide is a useful research compound. Its molecular formula is C18H21N3O and its molecular weight is 295.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 295.168462302 g/mol and the complexity rating of the compound is 363. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Research into N-ethyl-2-(methylamino)-N-[(2E)-3-phenylprop-2-en-1-yl]nicotinamide and related compounds reveals interesting synthetic routes and chemical behaviors. For instance, the behavior of 3-anilinoenone and N-phenyl cinnamamide toward carbon nucleophiles has been extensively studied, leading to the discovery of new synthesis routes to nicotinonitriles and tetrahydropyridine derivatives. These findings are pivotal for the development of novel compounds with potential therapeutic applications, showcasing the compound's versatility in chemical synthesis (Al-Omran et al., 2013).
Metabolic and Biological Effects
The metabolic effects of related compounds, such as the influence of 2-substituted thiadiazoles on purine metabolism in the chick embryo, indicate a complex interaction with biological systems. These studies shed light on how such compounds can influence metabolic pathways, potentially leading to therapeutic uses (Krakoff, 1964).
Therapeutic Potential
Investigations into nicotinamide phosphoribosyltransferase inhibitors, including compounds related to this compound, demonstrate promising in vitro and in vivo antitumor activities. These studies provide a foundation for future research into cancer therapeutics, highlighting the potential medical applications of these compounds (Jinhong Bai et al., 2016).
Metabolism and Excretion
Research on nicotinamide metabolites, such as the correlation between niacin equivalent intake and urinary excretion of its metabolites, offers insights into the metabolism and excretion mechanisms of related compounds. Understanding these processes is crucial for assessing the safety and efficacy of potential drug candidates (Shibata & Matsuo, 1989).
Induction of Apoptosis
Discovery of substituted N-phenyl nicotinamides as potent inducers of apoptosis using cell- and caspase-based assays underscores the potential of related compounds in cancer treatment. These findings highlight the utility of such compounds in inducing programmed cell death, a key mechanism in cancer therapy (Cai et al., 2003).
Properties
IUPAC Name |
N-ethyl-2-(methylamino)-N-[(E)-3-phenylprop-2-enyl]pyridine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O/c1-3-21(14-8-11-15-9-5-4-6-10-15)18(22)16-12-7-13-20-17(16)19-2/h4-13H,3,14H2,1-2H3,(H,19,20)/b11-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEYRCHONRZNWTH-DHZHZOJOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC=CC1=CC=CC=C1)C(=O)C2=C(N=CC=C2)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(C/C=C/C1=CC=CC=C1)C(=O)C2=C(N=CC=C2)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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